N-[(4-Aminooxan-4-yl)methyl]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide;hydrochloride

• IUPAC Name: N-[(4-aminooxan-4-yl)methyl]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide;hydrochloride
• InChI: InChI=1S/C16H24N2O2S.ClH/c1-11-2-3-12-13(9-21-14(12)8-11)15(19)18-10-16(17)4-6-20-7-5-16;/h9,11H,2-8,10,17H2,1H3,(H,18,19);1H
• InChI Key: QQOHBDNJAOCDCW-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC=C2C(=O)NCC3(CCOCC3)N.Cl
• Molecular Formula: C16H25ClN2O2S
• Molecular Weight: 344.9 g/mol

Description

N-[(4-Aminooxan-4-yl)methyl]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide;hydrochloride is a useful research compound. Its molecular formula is C16H25ClN2O2S and its molecular weight is 344.9. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of complex organic molecules often serve as foundational steps for understanding their properties and potential applications. For example, studies on the synthesis of related thiophene derivatives highlight methodologies for constructing molecules with potential biological activities. The synthesis involves various steps, including condensation reactions and characterizations through IR, NMR, Mass spectral data, and elemental analysis, which are crucial for confirming the molecular structure and purity of the synthesized compounds (Talupur et al., 2021).

Biological Activities and Docking Studies

Investigations into the biological activities of molecules similar to the queried compound often involve antimicrobial, anti-inflammatory, and cytostatic evaluations. For instance, antimicrobial evaluation and docking studies of certain thiophene-3-carboxamide derivatives have demonstrated their potential as antibacterial and antifungal agents (Vasu et al., 2005). These studies are crucial for the development of new pharmaceutical agents targeting specific microbial pathogens.

Anticancer and Anti-inflammatory Applications

The exploration of compounds for their anticancer and anti-inflammatory properties is a significant area of medicinal chemistry. Certain benzothiophene derivatives have been synthesized and evaluated for their analgesic and anti-inflammatory activities, indicating the potential of these compounds in treating inflammation and pain-related conditions. The evaluation of these compounds includes tests for cyclooxygenase inhibition and their effectiveness in analgesic and anti-inflammatory models, providing insights into their pharmacological potential (Abu‐Hashem et al., 2020).

Pharmaceutical Implications

The development of new pharmaceutical agents often involves the targeted synthesis and analysis of compounds for specific biological activities. Studies focusing on the synthesis of azomethine derivatives of related compounds aim to optimize synthesis conditions and develop methods for their analysis, predicting their biological activity and paving the way for the identification of lead compounds with desired pharmacological properties (Chiriapkin et al., 2021).